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Compound of Interest

Compound Name: 7-Bromo-2-methyl-1-indanone

Cat. No.: B3049637 Get Quote

An In-depth Technical Guide to 7-Bromo-2-methyl-1-indanone: Synthesis, Characterization,

and Application

Authored by a Senior Application Scientist
This guide provides an in-depth exploration of 7-Bromo-2-methyl-1-indanone, a pivotal

intermediate in contemporary organic synthesis and drug discovery. We will dissect its

fundamental properties, delineate a robust synthetic pathway, and explore its utility as a

versatile scaffold for complex molecular architectures. This document is intended for

researchers, chemists, and professionals in the pharmaceutical and chemical industries who

require a comprehensive understanding of this key building block.

Core Molecular Profile and Physicochemical
Properties
7-Bromo-2-methyl-1-indanone (CAS No. 213381-43-2) is a halogenated derivative of 2-

methyl-1-indanone.[1] The indanone core, a fused bicyclic system of benzene and

cyclopentanone, is a privileged structure found in numerous natural products and

pharmacologically active compounds.[1] The strategic placement of a bromine atom at the 7-

position and a methyl group at the 2-position provides distinct reactive handles that are

instrumental for its role as a versatile synthetic intermediate.[1]
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The structural framework of 7-Bromo-2-methyl-1-indanone is foundational to its chemical

behavior.

7-Bromo-2-methyl-1-indanone

Start: 3-(2-bromophenyl)butanoic acid

Step 1: Acyl Chloride Formation
Reagent: Thionyl Chloride (SOCl₂)

Activation of Carboxylic Acid

Step 2: Intramolecular Friedel-Crafts Acylation
Catalyst: AlCl₃ (Lewis Acid)

Formation of reactive intermediate

Aqueous Workup & Extraction

Cyclization to form indanone ring

Product: 7-Bromo-2-methyl-1-indanone

Purification (Column Chromatography)
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Discovery Pipeline

7-Bromo-2-methyl-1-indanone
(Starting Material)

Library Synthesis via
Cross-Coupling (e.g., Suzuki)

(R-B(OH)₂)

Diversification

High-Throughput Screening (HTS)
(e.g., Kinase Inhibition Assay)

Generate Compound Library

Hit Identification

Identify Active Compounds

Lead Optimization
(Structure-Activity Relationship)

Improve Potency & Properties

Preclinical Candidate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b3049637?utm_src=pdf-body-img
https://www.benchchem.com/product/b3049637?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. nbinno.com [nbinno.com]

To cite this document: BenchChem. [7-Bromo-2-methyl-1-indanone molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049637#7-bromo-2-methyl-1-indanone-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-7-bromo-2-methyl-1-indanone-synthesis-applications-vl
https://www.benchchem.com/product/b3049637#7-bromo-2-methyl-1-indanone-molecular-weight
https://www.benchchem.com/product/b3049637#7-bromo-2-methyl-1-indanone-molecular-weight
https://www.benchchem.com/product/b3049637#7-bromo-2-methyl-1-indanone-molecular-weight
https://www.benchchem.com/product/b3049637#7-bromo-2-methyl-1-indanone-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3049637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

